1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine

• IUPAC Name: 1-(5-bromo-2-propoxyphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C13H18BrNO3S/c1-2-9-18-12-6-5-11(14)10-13(12)19(16,17)15-7-3-4-8-15/h5-6,10H,2-4,7-9H2,1H3
• InChI Key: UOUABMQNWLVDOX-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)Br)S(=O)(=O)N2CCCC2
• Molecular Formula: C13H18BrNO3S
• Molecular Weight: 348.26 g/mol

Description

1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine, also known as BPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. BPP is a sulfonamide derivative that belongs to the class of pyrrolidine compounds.

Mechanism of Action

1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine acts as an antagonist of the TRPA1 receptor, which is involved in pain and inflammation. 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine also inhibits the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine has been shown to have anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines. 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine also has analgesic effects by reducing pain sensitivity. In addition, 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine has been shown to improve cognitive function by increasing the levels of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine in lab experiments include its high purity, low toxicity, and well-characterized mechanism of action. However, the limitations of using 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine in lab experiments include its limited solubility in water and its high cost.

Future Directions

There are several future directions for the study of 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine. One potential area of research is the development of 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine derivatives with improved solubility and lower cost. Another potential area of research is the investigation of the potential therapeutic applications of 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy. Finally, the mechanism of action of 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine on the TRPA1 receptor and acetylcholinesterase could be further elucidated to better understand its pharmacological effects.

Synthesis Methods

The synthesis of 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine involves the reaction of 5-bromo-2-propoxyaniline with pyrrolidine-1-sulfonyl chloride in the presence of a base. The reaction yields 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine as a white solid with a high purity.

Scientific Research Applications

1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. 1-[(5-bromo-2-propoxyphenyl)sulfonyl]pyrrolidine has also been shown to have potential in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.